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Compound Name:
2-Methoxy-3-methylpyridine 1-

oxide

CAS No.: 19230-60-5

Cat. No.: B174392

Get Quote

This guide provides a comprehensive technical overview of 2-Methoxy-3-methylpyridine 1-
oxide (CAS No. 19230-60-5), a key heterocyclic intermediate in synthetic chemistry. Designed

for researchers, chemists, and professionals in drug development, this document delves into

the compound's synthesis, characterization, reactivity, and critical applications, grounding all

information in established scientific principles and validated methodologies.

Introduction and Core Concepts
2-Methoxy-3-methylpyridine 1-oxide is a substituted pyridine N-oxide, a class of compounds

renowned for their unique reactivity and utility as building blocks in organic synthesis.[1] The

introduction of the N-oxide functionality fundamentally alters the electronic properties of the

pyridine ring, rendering it more susceptible to both electrophilic and nucleophilic attack

compared to its parent pyridine.[1] This electronic modulation, combined with the directing

effects of the methoxy and methyl substituents, makes this molecule a versatile precursor for

constructing complex molecular architectures, most notably in the pharmaceutical industry. Its

primary significance lies in its role as a pivotal intermediate in the synthesis of proton pump
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inhibitors (PPIs) like Rabeprazole, which are widely used to treat acid-related gastrointestinal

disorders.[2][3]

Physicochemical and Spectroscopic Profile
Accurate identification and characterization are paramount for ensuring purity and predicting

reactivity. The key identifiers and properties of 2-Methoxy-3-methylpyridine 1-oxide are

summarized below.

Table 1: Core Properties of 2-Methoxy-3-methylpyridine 1-oxide

Property Value Source

CAS Number 19230-60-5 [4]

Molecular Formula C₇H₉NO₂ [5]

Molecular Weight 139.15 g/mol [5][6]

IUPAC Name
2-Methoxy-3-methylpyridine 1-

oxide
[5]

Canonical SMILES CC1=C(C=CC=[N+]1[O-])OC [6]

InChI Key
YQDVRUQPMQHIAW-

UHFFFAOYSA-N
[6]

Spectroscopic Characterization
While a dedicated public spectral database for this specific compound is not readily available,

its structure can be unequivocally confirmed using standard spectroscopic techniques. Based

on its molecular structure and data from analogous compounds, the following spectral features

are anticipated:

¹H NMR: The spectrum would exhibit distinct signals for the aromatic protons on the pyridine

ring, with chemical shifts influenced by the electron-donating methoxy group and the

electron-withdrawing N-oxide. Separate singlets would be expected for the methyl (-CH₃)

and methoxy (-OCH₃) protons.
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¹³C NMR: The carbon spectrum would show seven distinct resonances corresponding to

each carbon atom in the molecule, including the two substituted and three unsubstituted

carbons of the pyridine ring, and the methyl and methoxy carbons.

IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations

of the aromatic ring and alkyl groups, C=C and C=N stretching vibrations within the pyridine

ring, and a strong, characteristic N-O stretching band, which is a hallmark of pyridine N-

oxides.

Mass Spectrometry (MS): The molecular ion peak [M]⁺ would be observed at m/z = 139.15,

confirming the molecular weight.

Synthesis and Manufacturing Insights
The synthesis of 2-Methoxy-3-methylpyridine 1-oxide is a critical process, often embedded

within a larger, multi-step sequence for producing active pharmaceutical ingredients. The most

direct and common laboratory-scale approach involves the N-oxidation of the parent pyridine.

N-Oxidation of 2-Methoxy-3-methylpyridine
The foundational principle of this synthesis is the direct oxidation of the nitrogen atom in the

pyridine ring. This transformation is typically achieved using peroxy acids or other potent

oxidizing agents.

Experimental Protocol: N-Oxidation using Hydrogen Peroxide

This protocol is a representative method adapted from general procedures for pyridine N-

oxidation.[5]

Dissolution: Dissolve 1 equivalent of 2-Methoxy-3-methylpyridine (CAS 19230-59-2) in a

suitable solvent such as glacial acetic acid or chloroform.

Reagent Addition: While maintaining the reaction mixture at a controlled temperature

(typically 0-25 °C using an ice bath), slowly add an excess (1.1 to 1.5 equivalents) of a 30%

hydrogen peroxide solution. Scientist's Note: The slow addition and temperature control are

crucial to manage the exothermicity of the reaction and prevent over-oxidation or side

reactions.
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Reaction Monitoring: Stir the mixture at room temperature or with gentle heating (e.g., 50-70

°C) for several hours. The reaction progress should be monitored by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the

starting material is consumed.

Work-up: Upon completion, cool the reaction mixture. Quench any remaining peroxide by

carefully adding a reducing agent like sodium sulfite solution.

Isolation: Neutralize the mixture with a base (e.g., sodium carbonate or sodium hydroxide)

and extract the product into an organic solvent like dichloromethane or ethyl acetate.

Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography or recrystallization to yield pure 2-Methoxy-3-methylpyridine 1-oxide.

Reaction Conditions

2-Methoxy-3-methylpyridine

2-Methoxy-3-methylpyridine 1-oxide

 N-Oxidation 

H₂O₂ / Acetic Acid Controlled Temp. Monitoring (TLC/HPLC)

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methoxy-3-methylpyridine 1-oxide via N-oxidation.
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Chemical Reactivity and Strategic Transformations
The true synthetic value of 2-Methoxy-3-methylpyridine 1-oxide lies in its versatile reactivity,

which is dominated by the N-oxide group. This group activates the methyl group at the C2

position for functionalization, a key transformation in pharmaceutical synthesis.

The Boekelheide Rearrangement: Functionalization of
the C2-Methyl Group
A cornerstone reaction of 2-picoline N-oxides is the Boekelheide rearrangement, where

treatment with an acylating agent like acetic anhydride leads to the formation of a 2-

(acetoxymethyl)pyridine derivative. This intermediate can then be hydrolyzed to the

corresponding 2-(hydroxymethyl)pyridine.[2][3] This sequence is instrumental in building the

side chain of Rabeprazole.

Reaction Workflow: From N-Oxide to Functionalized Pyridine

Acetylation: The N-oxide is treated with acetic anhydride, often at elevated temperatures

(e.g., 90-100 °C). The N-oxide oxygen attacks the anhydride, initiating a rearrangement that

results in the formation of 2-(acetoxymethyl)-4-methoxy-3-methylpyridine. Scientist's Note:

This step is a powerful way to convert a relatively inert methyl group into a functional handle.

Hydrolysis: The resulting acetate ester is then hydrolyzed under basic conditions (e.g., using

sodium hydroxide in an alcohol solvent) to yield 2-(hydroxymethyl)-4-methoxy-3-

methylpyridine.

Chlorination: The hydroxymethyl group can be subsequently converted to a chloromethyl

group using a chlorinating agent like thionyl chloride. This chlorinated intermediate is now

primed for nucleophilic substitution.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b174392/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-3-methylpyridine-1-oxide
https://patents.google.com/patent/CN106083705A/en
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-2-hydroxymethyl-4-3-methoxypropoxy-3-methylpyridine-hydrochloride
https://www.quickcompany.in/patents/a-process-for-the-preparation-of-2-hydroxymethyl-4-3-methoxypropoxy-3-methylpyridine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methoxy-3-methylpyridine 1-oxide

2-(Acetoxymethyl)-4-methoxy-
3-methylpyridine

 1. Acetic Anhydride 
 (Boekelheide Rearrangement) 

2-(Hydroxymethyl)-4-methoxy-
3-methylpyridine

 2. NaOH / EtOH 
 (Hydrolysis) 

2-(Chloromethyl)-4-methoxy-
3-methylpyridine Hydrochloride

 3. SOCl₂ or HCl 
 (Chlorination) 

Click to download full resolution via product page

Caption: Key transformations of the N-oxide for pharmaceutical intermediate synthesis.

Applications in Drug Development
The predominant application of 2-Methoxy-3-methylpyridine 1-oxide is as a crucial building

block in the industrial synthesis of Rabeprazole, a widely prescribed proton pump inhibitor.[2][3]

[7]
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Rabeprazole Synthesis: The functionalized pyridine intermediates derived from 2-Methoxy-
3-methylpyridine 1-oxide (as detailed in Section 4.1) are condensed with 2-

mercaptobenzimidazole.[3][7] The resulting thioether is then oxidized to the final sulfoxide

product, Rabeprazole. The specific substitution pattern of the starting N-oxide is essential for

the biological activity of the final drug molecule.

Other Potential Applications: Due to its inherent reactivity, this compound and its derivatives

are valuable in chemical research for creating novel heterocyclic structures. Analogues of

pyridine N-oxides have been investigated for potential antimicrobial and antioxidant

properties, suggesting broader applications in medicinal chemistry and agrochemicals.[5]

Safety and Handling
As with all laboratory chemicals, 2-Methoxy-3-methylpyridine 1-oxide should be handled with

appropriate care in a well-ventilated fume hood. Standard personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, is required. While specific toxicity data

is limited, it is prudent to treat it as a potentially harmful compound. For the related parent

compound, 2-Methoxy-3-methylpyridine, the GHS hazard statements include warnings for

being a combustible liquid and causing skin, eye, and respiratory irritation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. CN106083705A - The preparation method of 2 methylol 4 (methoxy propoxy) 3 methyl
pyridinium chloride - Google Patents [patents.google.com]

3. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 [quickcompany.in]

4. 2-Methoxy-3-methylpyridine | CymitQuimica [cymitquimica.com]

5. Buy 2-Methoxy-3-methylpyridine 1-oxide | 19230-60-5 [smolecule.com]

6. 3-Methoxy-2-methylpyridine 1-oxide | C7H9NO2 | CID 12214016 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-
methyl]thio]-1H-benzimidazole - Google Patents [patents.google.com]

8. 19230-59-2|2-Methoxy-3-methylpyridine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxy-3-
methylpyridine 1-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174392/docs#an-in-depth-technical-guide-to-2-
methoxy-3-methylpyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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